![molecular formula C19H33N3O2S2 B4119048 4-{[(dihexylamino)carbonothioyl]amino}benzenesulfonamide](/img/structure/B4119048.png)
4-{[(dihexylamino)carbonothioyl]amino}benzenesulfonamide
Overview
Description
4-{[(dihexylamino)carbonothioyl]amino}benzenesulfonamide, also known as DCDHBS, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
4-{[(dihexylamino)carbonothioyl]amino}benzenesulfonamide has been widely studied for its potential applications in various scientific fields. One of its primary applications is in the development of fluorescent sensors for the detection of metal ions. This compound can selectively bind to metal ions such as copper and nickel, leading to changes in its fluorescence properties that can be detected and quantified.
In addition to its use as a fluorescent sensor, this compound has also been studied for its potential as a therapeutic agent in the treatment of cancer. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death, and disrupting the cell cycle.
Mechanism of Action
The mechanism of action of 4-{[(dihexylamino)carbonothioyl]amino}benzenesulfonamide is not fully understood, but studies suggest that it may act by binding to metal ions and disrupting their normal function. This can lead to a cascade of events that ultimately results in the inhibition of cancer cell growth and the induction of apoptosis.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects, including the inhibition of cancer cell growth, induction of apoptosis, and disruption of the cell cycle. Additionally, this compound has been shown to selectively bind to metal ions such as copper and nickel, leading to changes in its fluorescence properties that can be detected and quantified.
Advantages and Limitations for Lab Experiments
One of the primary advantages of 4-{[(dihexylamino)carbonothioyl]amino}benzenesulfonamide is its potential as a fluorescent sensor for the detection of metal ions. Its ability to selectively bind to metal ions and undergo changes in fluorescence properties makes it a valuable tool for researchers in various fields.
However, there are also limitations to the use of this compound in lab experiments. One of the main limitations is its potential toxicity, particularly in high concentrations. Additionally, this compound may not be suitable for all types of experiments, and further research is needed to fully understand its potential applications and limitations.
Future Directions
There are many potential future directions for research on 4-{[(dihexylamino)carbonothioyl]amino}benzenesulfonamide. One area of focus is the development of new and improved fluorescent sensors for the detection of metal ions, including the optimization of this compound-based sensors for specific applications.
Another area of interest is the continued study of this compound as a potential therapeutic agent in the treatment of cancer. Further research is needed to fully understand its mechanism of action and potential applications in cancer treatment.
Overall, this compound is a promising compound with a wide range of potential applications in scientific research. Further studies and research are needed to fully understand its properties and potential applications in various fields.
properties
IUPAC Name |
1,1-dihexyl-3-(4-sulfamoylphenyl)thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H33N3O2S2/c1-3-5-7-9-15-22(16-10-8-6-4-2)19(25)21-17-11-13-18(14-12-17)26(20,23)24/h11-14H,3-10,15-16H2,1-2H3,(H,21,25)(H2,20,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBTGQQFDKFEQHD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCN(CCCCCC)C(=S)NC1=CC=C(C=C1)S(=O)(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H33N3O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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